Cas no 1822515-48-9 (2-{[(benzyloxy)carbonyl]amino}-3-(1H-pyrrol-1-yl)propanoic acid)

• Product Name: 2-{[(benzyloxy)carbonyl]amino}-3-(1H-pyrrol-1-yl)propanoic acid
• CAS No: 1822515-48-9
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 6075388
• PubChem ID: 165912367
• Update Time: 2025-05-25

2-{[(benzyloxy)carbonyl]amino}-3-(1H-pyrrol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-12728120
• 1822515-48-9
• 2-{[(benzyloxy)carbonyl]amino}-3-(1H-pyrrol-1-yl)propanoic acid

• Inchi： 1S/C15H16N2O4/c18-14(19)13(10-17-8-4-5-9-17)16-15(20)21-11-12-6-2-1-3-7-12/h1-9,13H,10-11H2,(H,16,20)(H,18,19)
• InChI Key： HDNFDVDJTAUJQX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CN1C=CC=C1)=O

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.6Ų

Additional information on 2-{[(benzyloxy)carbonyl]amino}-3-(1H-pyrrol-1-yl)propanoic acid

2-{[(Benzyloxy)Carbonyl]Amino}-3-(1H-Pyrrol-1-yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 182251-48-9, known as 2-{[(benzyloxy)carbonyl]amino}-3-(1H-pyrrol-1-yl)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzyloxy carbonyl group, an amino group, and a pyrrole ring, making it a versatile building block for various chemical and biological applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological systems. The benzyloxy carbonyl group, often abbreviated as Boc, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it could serve as an intermediate in the synthesis of more complex molecules, such as cyclic peptides or bioactive agents with intricate architectures.

The pyrrole ring in the structure introduces additional functionality, enhancing the compound's ability to participate in various chemical reactions or interactions. Pyrrole-containing compounds are known for their aromaticity and potential to engage in π-π interactions, which are crucial in many biochemical processes. This makes 2-{[(benzyloxy)carbonyl]amino}-3-(1H-pyrrol-1-yl)propanoic acid a valuable substrate for exploring new chemical reactions or as a component in supramolecular chemistry.

One of the most exciting developments involving this compound is its role in the synthesis of bioactive molecules with potential therapeutic applications. Researchers have reported its use as a precursor in the construction of macrocyclic compounds, which are known for their ability to bind to specific targets with high affinity and selectivity. For instance, derivatives of this compound have been investigated for their potential to inhibit enzymes involved in neurodegenerative diseases or cancer progression.

In addition to its synthetic applications, this compound has been studied for its physical and chemical properties. The presence of both hydrophilic and hydrophobic groups within its structure makes it an interesting candidate for exploring amphiphilic behavior or self-assembling properties. Recent experiments have demonstrated that under certain conditions, this compound can form supramolecular aggregates that exhibit unique optical or electronic properties.

From a synthetic standpoint, the preparation of 2-{[(benzyloxy)carbonyl]amino}-3-(1H-pyrrol-1-yl)propanoic acid involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. The use of advanced catalytic systems and reaction techniques has enabled chemists to achieve high yields and excellent purity levels, ensuring that this compound is readily available for further research.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. These studies have not only enhanced our understanding of the compound but also guided its application in drug design and material science.

In conclusion, 2-{[(benzyloxy)carbonyl]amino}-3-(1H-pyrrol-1-yl)propanoic acid stands out as a multifaceted molecule with immense potential across diverse scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing our understanding of complex chemical systems and developing innovative solutions to pressing challenges in medicine and materials science.